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Alkaline earth metal oxoanionic compounds
Alkaline earth metal oxoanionic compounds are a class of inorganic compounds characterized by the presence of oxoanions derived from alkaline earth metals such as calcium (Ca), magnesium (Mg), strontium (Sr), and barium (Ba). These compounds exhibit various polymeric structures, often forming anionic species that can be involved in complexation with metal ions or other ligands. The structure and reactivity of these oxoanions vary widely depending on the metal center and the specific oxidation state, ranging from monomeric to extended polymeric chains.
For example, calcium oxalate (CaC2O4) crystallizes in a monoclinic lattice with extensive hydrogen bonding networks, while magnesium sulfate heptahydrate (MgSO4·7H2O) forms intricate hydrated layers. Oxoanionic compounds of alkaline earth metals are significant in both industrial and research contexts due to their diverse applications. In pharmaceuticals, they serve as precursors for the synthesis of various active drug ingredients. In analytical chemistry, these compounds are used as titrants or precipitating agents, facilitating precise determinations of metal ions in solution. Additionally, they play crucial roles in catalysis, environmental remediation, and materials science.
Alkaline earth metal phosphates
Alkaline earth metal arsenites
Alkaline earth metal periodates
Alkaline earth metal sulfates
Alkaline earth metal chromates
Alkaline earth metal hypochlorites
Alkaline earth metal nitrates
Alkaline earth metal hypophosphites
Alkaline earth metal aluminates
Alkaline earth metal stannates
Alkaline earth metal silicates
Alkaline earth metal dithionites
Alkaline earth metal thiosulfates
Alkaline earth metal sulfites
Alkaline earth metal selenites
Alkaline earth metal chlorates
Alkaline earth metal tungstates
Alkaline earth metal pyrophosphates
Alkaline earth metal manganates
Alkaline earth metal iodates
Alkaline earth metal hydroxides
Alkaline earth metal molybdates
Alkaline earth metal perchlorates
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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Synthesis and Applications of Fluorotamide Acid in Chemical BiopharmaceuticalsSynthesis and Applications of Fluorotamide Acid in Chemical Biopharmaceuticals Introduction to Fluorotamide Acid Fluorotamide acid is a fluorinated organic compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique properties and versatility. This compound serves as a crucial building block in the synthesis of various bioactive molecules, includin...
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Triethylene Glycol: A Potential Excipient in Pharmaceutical FormulationsTriethylene Glycol: A Potential Excipient in Pharmaceutical Formulations Introduction to Triethylene Glycol as an Excipient Triethylene glycol (TEG), also known as 2,2,3-trimethoxypropanol or glycerol tri(methyl ether), is a versatile chemical compound with applications in various industries, including pharmaceuticals, cosmetics, and food additives. In the context of pharmaceutical formulations, ...
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beta-Aminoarteether Cas No: 133162-24-0 -
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